Cas no 755752-40-0 (2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-)

2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)- structure
755752-40-0 structure
Product Name:2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-
CAS No:755752-40-0
MF:C8H15NO2
MW:157.210202455521
CID:548998
PubChem ID:45082205
Update Time:2025-04-19

2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinecarboxylicacid, 4-ethyl-, (2S,4R)-
    • 2-Piperidinecarboxylicacid,4-ethyl-,(2S,4R)-(9CI)
    • EN300-1723666
    • DTXSID00665178
    • (2S,4R)-4-Ethylpiperidine-2-carboxylic acid
    • Rel-(2S,4R)-4-Ethylpiperidine-2-carboxylic acid
    • 2-Piperidinecarboxylicacid,4-ethyl-,cis-(9CI)
    • starbld0018520
    • 767594-41-2
    • 755752-40-0
    • rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid
    • Inchi: 1S/C8H15NO2/c1-2-6-3-4-9-7(5-6)8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7+/m1/s1
    • InChI Key: FMRBNNFMLPDYAJ-RQJHMYQMSA-N
    • SMILES: OC([C@@H]1C[C@H](CC)CCN1)=O

Computed Properties

  • Exact Mass: 157.11
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1
  • Topological Polar Surface Area: 49.3A^2

Experimental Properties

  • PSA: 49.33000
  • LogP: 1.17800
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